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Compound of Interest

Compound Name: (3-Chlorophenyl)phosphane

Cat. No.: B15480906 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of (3-Chlorophenyl)phosphane, tailored for researchers, scientists, and

professionals in drug development.

Hazard Identification and Classification
(3-Chlorophenyl)phosphane, also known as Tris(3-chlorophenyl)phosphine, is a chemical

compound that requires careful handling due to its potential health hazards.[1] It is classified as

toxic if swallowed and causes skin and serious eye irritation.[1] It may also cause respiratory

irritation.[1][2][3][4]

Hazard Summary:

Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 3 H301 - Toxic if swallowed[1]

Skin Corrosion/Irritation Category 2
H315 - Causes skin irritation[1]

[2][3][4]

Serious Eye Damage/Eye

Irritation
Category 2

H319 - Causes serious eye

irritation[1][2][3][4]

Specific target organ toxicity

(single exposure)
Category 3

H335 - May cause respiratory

irritation[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15480906?utm_src=pdf-interest
https://www.benchchem.com/product/b15480906?utm_src=pdf-body
https://www.benchchem.com/product/b15480906?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11203~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:20:19~~Tris(3-chlorophenyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11203~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:20:19~~Tris(3-chlorophenyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11203~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:20:19~~Tris(3-chlorophenyl
http://aspirasci.com/trip-chlorophenylphosphine-99
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12487~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2018:58:04~~Tris(4-chlorophenyl
https://www.fishersci.com/store/msds?partNumber=AAA1248706&productDescription=TRIS+4-CHLROPHENL+PHOSINE+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11203~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:20:19~~Tris(3-chlorophenyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11203~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:20:19~~Tris(3-chlorophenyl
http://aspirasci.com/trip-chlorophenylphosphine-99
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12487~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2018:58:04~~Tris(4-chlorophenyl
https://www.fishersci.com/store/msds?partNumber=AAA1248706&productDescription=TRIS+4-CHLROPHENL+PHOSINE+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11203~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:20:19~~Tris(3-chlorophenyl
http://aspirasci.com/trip-chlorophenylphosphine-99
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12487~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2018:58:04~~Tris(4-chlorophenyl
https://www.fishersci.com/store/msds?partNumber=AAA1248706&productDescription=TRIS+4-CHLROPHENL+PHOSINE+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11203~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:20:19~~Tris(3-chlorophenyl
http://aspirasci.com/trip-chlorophenylphosphine-99
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12487~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2018:58:04~~Tris(4-chlorophenyl
https://www.fishersci.com/store/msds?partNumber=AAA1248706&productDescription=TRIS+4-CHLROPHENL+PHOSINE+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to ensure safety when

handling (3-Chlorophenyl)phosphane. The following table summarizes the required PPE.

PPE Requirements:

Body Part Equipment Standard/Specification

Eyes/Face

Safety glasses with side-

shields or goggles, and a face

shield if there is a splash

hazard.

ANSI Z.87.1 compliant[5]

Skin/Body

Chemical-resistant laboratory

coat, fully buttoned. Long

pants and closed-toe, closed-

heel shoes are also required.

Nomex® or similar flame-

resistant material is

recommended.[5]

Hands

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Glove selection should be

based on the specific

breakthrough time and

permeation rate for the

chemical.[1][6]

Respiratory

A NIOSH-approved respirator

is required if working outside of

a certified chemical fume hood

or if dusts are generated.

N95 dust mask for solids.[2]

Use a full-face air-purifying

respirator when concentrations

are high.[7]

Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure and prevent accidents.

Operational Plan:

Engineering Controls: Always handle (3-Chlorophenyl)phosphane in a well-ventilated area,

preferably within a certified chemical fume hood.[1]
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Handling: Avoid the formation of dust and aerosols.[1] Do not breathe dust, fumes, or vapors.

[1][2][4] Avoid contact with skin, eyes, and clothing.[1][4]

Hygiene: Wash hands thoroughly after handling.[1][4] Do not eat, drink, or smoke in the

laboratory.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

The product should be stored locked up.[1][2][4]

Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

First Aid Protocols:

Exposure Route First Aid Measures

Ingestion

If swallowed, immediately call a POISON

CENTER or doctor.[1] Rinse mouth.[1] Do NOT

induce vomiting.

Skin Contact

In case of skin contact, wash with plenty of soap

and water.[1][4] Remove contaminated clothing

and wash it before reuse.[1][4] If skin irritation

occurs, get medical advice/attention.[4]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes.[1][2][4] Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

[4] If eye irritation persists, get medical

advice/attention.[4]

Inhalation

If inhaled, remove the person to fresh air and

keep comfortable for breathing.[1][2][4] Call a

POISON CENTER or doctor if you feel unwell.

[1][4]
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(3-Chlorophenyl)phosphane and its containers must be disposed of as hazardous waste.[1]

[2]

Disposal Protocol:

Waste Classification: This material is classified as hazardous waste.[1]

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant in accordance with local, regional, and national regulations.[1][2][3][4]

Spill Cleanup: In case of a spill, sweep up the material and shovel it into a suitable container

for disposal.[1] Avoid dust formation.[1]

Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for safely handling and disposing of (3-
Chlorophenyl)phosphane.
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Caption: Workflow for Safe Handling and Disposal of (3-Chlorophenyl)phosphane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15480906?utm_src=pdf-body-img
https://www.benchchem.com/product/b15480906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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